5-bromo-3,8,9-trihydroxy-4'-methoxy-2-methyl-3-propan-2-ylspiro[2H-anthracene-4,5'-furan]-1,2'-dione
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Overview
Description
5-bromo-3,8,9-trihydroxy-4'-methoxy-2-methyl-3-propan-2-ylspiro[2H-anthracene-4,5'-furan]-1,2'-dione is a natural product found in Actinoplanes and Bacteria with data available.
Scientific Research Applications
Conversion of Biomass to Chemicals and Fuels
5-Bromo-3,8,9-trihydroxy-4'-methoxy-2-methyl-3-propan-2-ylspiro[2H-anthracene-4,5'-furan]-1,2'-dione and its derivatives, like hydroxymethylfurfural (HMF), are pivotal in the transformation of plant biomass into valuable chemicals. These compounds serve as platform chemicals, potentially replacing non-renewable hydrocarbon sources for the chemical industry. They have extensive applications in producing monomers, polymers, fuels, solvents, and various other chemicals. The synthesis of HMF from plant feedstocks and its derivatives, like 2,5-furandicarboxylic acid and 2,5-bis(hydroxymethyl)furan, is significant for advancing carbon and hydrogen chemistry in the 21st century (Chernyshev, Kravchenko, & Ananikov, 2017).
Self-healing Polymers
The furan group, as part of such complex molecules, is extensively studied in self-healing polymers employing thermally reversible Diels–Alder chemistry. The furan group, serving as a diene, reacts with maleimide, acting as a dienophile, to construct multifunctional compounds. These compounds form thermally reversible crosslinked networks, exhibiting properties like removability and remendability, crucial for developing high-performance self-healing polymers (Liu & Chuo, 2013).
Diels-Alder Cycloadditions in Renewable Chemistry
The Diels-Alder cycloaddition, involving furanic dienes like those present in the molecule, is central to green chemistry, promoting the use of renewable resources for producing chemicals and materials. The reaction exhibits 100% atom economy and is instrumental in creating low-molecular-weight products necessary for medical, polymer, and material science advancements (Galkin & Ananikov, 2021).
properties
Molecular Formula |
C22H21BrO7 |
---|---|
Molecular Weight |
477.3 g/mol |
IUPAC Name |
5-bromo-3,8,9-trihydroxy-4'-methoxy-2-methyl-3-propan-2-ylspiro[2H-anthracene-4,5'-furan]-1,2'-dione |
InChI |
InChI=1S/C22H21BrO7/c1-9(2)21(28)10(3)19(26)18-12(22(21)15(29-4)8-16(25)30-22)7-11-13(23)5-6-14(24)17(11)20(18)27/h5-10,24,27-28H,1-4H3 |
InChI Key |
KMNFBLFTNIIZBF-UHFFFAOYSA-N |
Canonical SMILES |
CC1C(=O)C2=C(C3=C(C=CC(=C3C=C2C4(C1(C(C)C)O)C(=CC(=O)O4)OC)Br)O)O |
synonyms |
BE 40665D BE-40665D |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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